Cas no 1219953-64-6 (2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid)
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid
- 1-(Fmoc-amino)cyclopropaneacetic acid
- 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid
- (1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}cyclopropyl)acetic acid
- 1219953-64-6
- 1-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]cyclopropaneacetic acid
- EN300-650167
- F2147-5060
- DTXSID001165895
- AT20153
- 2-[1-(9H-fluoren-9-ylmethoxycarbonylamino)cyclopropyl]acetic acid
- 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]aceticacid
- 2-(1-FMOC-AMINOCYCLOPROPYL)ACETIC ACID
- AKOS026717579
- WLZ3359
-
- Inchi: 1S/C20H19NO4/c22-18(23)11-20(9-10-20)21-19(24)25-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2,(H,21,24)(H,22,23)
- InChI Key: YWVNZDQHPYFHGS-UHFFFAOYSA-N
- SMILES: C1(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(CC(O)=O)CC1
Computed Properties
- Exact Mass: 337.13140809g/mol
- Monoisotopic Mass: 337.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 75.6Ų
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H162551-100mg |
2-(1-((((9h-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid |
1219953-64-6 | 100mg |
$ 185.00 | 2022-06-02 | ||
| TRC | H162551-500mg |
2-(1-((((9h-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid |
1219953-64-6 | 500mg |
$ 705.00 | 2022-06-02 | ||
| TRC | H162551-1g |
2-(1-((((9h-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid |
1219953-64-6 | 1g |
$ 1090.00 | 2022-06-02 | ||
| Chemenu | CM457539-250mg |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM457539-500mg |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM457539-1g |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95%+ | 1g |
$*** | 2023-04-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01082309-1g |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95% | 1g |
¥5180.0 | 2023-04-04 | |
| Enamine | EN300-650167-0.05g |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95% | 0.05g |
$462.0 | 2023-04-25 | |
| Enamine | EN300-650167-0.1g |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95% | 0.1g |
$603.0 | 2023-04-25 | |
| Enamine | EN300-650167-0.25g |
2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetic acid |
1219953-64-6 | 95% | 0.25g |
$862.0 | 2023-04-25 |
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid (CAS No. 1219953-64-6): A Comprehensive Overview
2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid (CAS No. 1219953-64-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Cpa-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an invaluable tool in the development of novel drugs and biologics.
The core structure of 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid consists of a cyclopropyl ring attached to an acetic acid moiety, with the entire structure protected by a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for protecting amino groups during complex chemical reactions.
Recent advancements in the field have highlighted the potential of Fmoc-Cpa-OH in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The cyclopropyl ring, in particular, plays a crucial role in modulating the biological activity and pharmacokinetic properties of these derivatives.
In addition to its anti-inflammatory potential, 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique structural features of the cyclopropyl ring and the Fmoc protecting group, which enhance the compound's ability to interact with specific cellular targets.
The synthesis of Fmoc-Cpa-OH involves several well-established chemical reactions, including nucleophilic substitution and esterification. The Fmoc protection step is typically carried out using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as diisopropylethylamine (DIPEA). This reaction forms a stable amide bond between the Fmoc group and the amino functionality of the cyclopropylacetic acid. Subsequent deprotection can be achieved using mild bases such as piperidine in dimethylformamide (DMF), allowing for further functionalization or coupling reactions.
The versatility of 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid extends beyond its use as a building block in drug discovery. It has also found applications in materials science and nanotechnology. For example, researchers at the University of California, Berkeley, have utilized this compound to develop novel polymer-based materials with enhanced mechanical properties and biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.
In conclusion, 2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid (CAS No. 1219953-64-6) is a versatile and highly valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and nanotechnology. Its unique structural features and chemical properties make it an essential tool for scientists working on the development of new therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.
1219953-64-6 (2-(1-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclopropyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)